Cas no 2229516-07-6 (1-methyl-3-6-(trifluoromethyl)pyridin-3-yl-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-methyl-3-6-(trifluoromethyl)pyridin-3-yl-1H-pyrazole-5-carboxylic acid
• CAS No: 2229516-07-6
• MF: C₁₁H₈F₃N₃O₂
• MW: 271.195332527161
• CID: 5980442
• PubChem ID: 165838862
• Update Time: 2025-06-08

1-methyl-3-6-(trifluoromethyl)pyridin-3-yl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-6-(trifluoromethyl)pyridin-3-yl-1H-pyrazole-5-carboxylic acid
• 1-methyl-3-[6-(trifluoromethyl)pyridin-3-yl]-1H-pyrazole-5-carboxylic acid
• 2229516-07-6
• EN300-1962626

• Inchi： 1S/C11H8F3N3O2/c1-17-8(10(18)19)4-7(16-17)6-2-3-9(15-5-6)11(12,13)14/h2-5H,1H3,(H,18,19)
• InChI Key： WCYHNZBBDWOZFE-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C=N1)C1C=C(C(=O)O)N(C)N=1)(F)F

Computed Properties

• Exact Mass: 271.05686099g/mol
• Monoisotopic Mass: 271.05686099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 68Ų

Additional information on 1-methyl-3-6-(trifluoromethyl)pyridin-3-yl-1H-pyrazole-5-carboxylic acid

Comprehensive Overview of 1-methyl-3-6-(trifluoromethyl)pyridin-3-yl-1H-pyrazole-5-carboxylic acid (CAS No. 2229516-07-6)

The compound 1-methyl-3-6-(trifluoromethyl)pyridin-3-yl-1H-pyrazole-5-carboxylic acid (CAS No. 2229516-07-6) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine ring substituted with a trifluoromethyl group and a pyrazole core, makes it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological targets with high specificity.

In recent years, the demand for trifluoromethylated compounds has surged due to their enhanced metabolic stability and lipophilicity, which are critical properties in medicinal chemistry. The presence of the trifluoromethyl group in 1-methyl-3-6-(trifluoromethyl)pyridin-3-yl-1H-pyrazole-5-carboxylic acid contributes to its improved bioavailability and binding affinity, making it a promising candidate for the development of novel therapeutics. This aligns with the growing trend of fluorine-containing drugs, which account for a significant portion of FDA-approved pharmaceuticals.

The pyrazole-carboxylic acid moiety in this compound is another key feature that has sparked interest. Pyrazole derivatives are known for their diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The integration of a carboxylic acid functional group further enhances its versatility, enabling facile derivatization for structure-activity relationship (SAR) studies. This has led to its exploration in targeted drug delivery systems and precision medicine, two of the most talked-about topics in modern healthcare.

From a synthetic chemistry perspective, 1-methyl-3-6-(trifluoromethyl)pyridin-3-yl-1H-pyrazole-5-carboxylic acid serves as a building block for the construction of more complex molecules. Its heterocyclic framework is amenable to various chemical transformations, such as cross-coupling reactions and cyclizations, which are essential for creating libraries of compounds in high-throughput screening. This has made it a staple in combinatorial chemistry and fragment-based drug design, methodologies that are revolutionizing the drug discovery process.

Environmental and sustainability considerations are also driving the interest in this compound. The trifluoromethyl group is often associated with improved environmental persistence, but recent advancements in green chemistry have enabled the development of more eco-friendly synthetic routes for such molecules. Researchers are now focusing on catalytic fluorination and biocatalysis to reduce the environmental footprint of fluorinated compounds, making 1-methyl-3-6-(trifluoromethyl)pyridin-3-yl-1H-pyrazole-5-carboxylic acid a subject of study in sustainable chemistry initiatives.

In the agrochemical sector, this compound's potential as a pesticide intermediate is being explored. The pyridine and pyrazole rings are common motifs in many commercial pesticides, and the addition of a trifluoromethyl group can enhance their efficacy and selectivity. This is particularly relevant in the context of integrated pest management (IPM), where the development of safer and more effective agrochemicals is a priority.

Analytical characterization of 1-methyl-3-6-(trifluoromethyl)pyridin-3-yl-1H-pyrazole-5-carboxylic acid involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for confirming its purity and structural integrity, which are essential for its application in high-stakes industries like pharmaceuticals. The compound's spectroscopic properties are also of interest to researchers working on chemical sensors and molecular probes.

In conclusion, 1-methyl-3-6-(trifluoromethyl)pyridin-3-yl-1H-pyrazole-5-carboxylic acid (CAS No. 2229516-07-6) is a multifaceted compound with broad applicability in drug discovery, agrochemicals, and materials science. Its unique structural features, combined with the growing demand for fluorinated compounds and heterocyclic scaffolds, position it as a valuable asset in modern chemical research. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in the development of next-generation therapeutics and sustainable agrochemicals.